4-{[(6,7-dimethyl-10-oxo-2,3,10,10a-tetrahydrobenzo[b]cyclopenta[e][1,4]diazepin-9(1H)-yl)acetyl]amino}benzamide

• IUPAC Name: 4-[[2-(7,8-dimethyl-4-oxo-1,2,3,3a-tetrahydrocyclopenta[c][1,5]benzodiazepin-5-yl)acetyl]amino]benzamide
• InChI: InChI=1S/C23H24N4O3/c1-13-10-19-20(11-14(13)2)27(23(30)17-4-3-5-18(17)26-19)12-21(28)25-16-8-6-15(7-9-16)22(24)29/h6-11,17H,3-5,12H2,1-2H3,(H2,24,29)(H,25,28)
• InChI Key: JIOWSGLCKZLNME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N(C(=O)C3CCCC3=N2)CC(=O)NC4=CC=C(C=C4)C(=O)N
• Molecular Formula: C23H24N4O3
• Molecular Weight: 404.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. This compound has a molecular weight of 404.47.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This compound is a cell-permeable compound that inhibits nonsense-mediated mRNA decay (NMD) in a dose-dependent manner and enhances the stability of premature termination codon (PTC) mutated p53 mRNA in N417 and HDQP-1 cells.

Safety and Hazards

The safety and hazards of a compound refer to its potential risks in handling and use. This compound does not display any toxicity (>50 µM) in multiple cell lines and has no effect on proliferation and protein synthesis in transformed and non-transformed cells.

Future Directions

The future directions for research on this compound could involve further exploration of its potential as a therapeutic agent, given its ability to inhibit nonsense-mediated mRNA decay and enhance the stability of mutated p53 mRNA. Further studies could also explore its physical and chemical properties, synthesis methods, and potential uses in other applications.